![molecular formula C15H11FN2O2 B2392928 N-(3-fluorophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide CAS No. 941881-26-1](/img/structure/B2392928.png)
N-(3-fluorophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide
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Overview
Description
“N-(3-fluorophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide” is a complex organic compound. It contains a fluorophenyl group, a methylfuro group, and a pyridine group, all connected by amide bonds. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the furo[3,2-b]pyridine ring suggests a planar structure for this part of the molecule. The fluorophenyl and carboxamide groups could potentially introduce steric hindrance, affecting the overall shape of the molecule .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. The furo[3,2-b]pyridine ring might participate in electrophilic substitution reactions, while the fluorophenyl group could undergo nucleophilic aromatic substitution. The carboxamide group could be involved in hydrolysis or condensation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and reactivity .Scientific Research Applications
Discovery and Development of Met Kinase Inhibitors
A study on substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides discovered potent and selective Met kinase inhibitors. These compounds demonstrated significant tumor stasis in Met-dependent human gastric carcinoma xenograft models following oral administration, highlighting their potential in cancer therapy (Schroeder et al., 2009).
Development of Aromatic Polyamides
Research into the synthesis of new aromatic polyamides derived from diphenylfluorene showed that these materials exhibit high glass transition temperatures and thermal stability, making them suitable for high-performance polymers applications (Hsiao et al., 1999).
Serotonin Receptor Studies in Alzheimer's Disease
A study used a selective serotonin 1A molecular imaging probe for the quantification of 5-HT(1A) receptor densities in Alzheimer's disease patients, revealing significant decreases in receptor densities. This highlights the potential application of similar compounds in neurological research (Kepe et al., 2006).
Future Directions
properties
IUPAC Name |
N-(3-fluorophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11FN2O2/c1-9-5-6-13-12(17-9)8-14(20-13)15(19)18-11-4-2-3-10(16)7-11/h2-8H,1H3,(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZQDGHUHPURIEJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C1)OC(=C2)C(=O)NC3=CC(=CC=C3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11FN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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